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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B15615070 Get Quote

Providing critical safety and logistical information is paramount for the responsible handling of

research compounds. This document outlines the recommended procedures for the proper

disposal of SBI-797812, a NAMPT activator used in laboratory research. Adherence to these

guidelines is essential to ensure the safety of laboratory personnel and to maintain

environmental compliance.

Currently, a publicly accessible, detailed Safety Data Sheet (SDS) with specific disposal

instructions for SBI-797812 is not available. In the absence of compound-specific directives,

researchers must adhere to general best practices for the disposal of non-hazardous research-

grade chemical compounds. The following procedures are based on standard laboratory safety

protocols. It is imperative that all disposal activities comply with local, state, and federal

regulations, and researchers must consult their institution's Environmental Health and Safety

(EHS) department for specific guidance.

Disposal of Solid SBI-797812
Unused or expired solid SBI-797812 should be disposed of as chemical waste.

Experimental Protocol for Disposal of Solid Waste:

Segregation: Ensure that SBI-797812 is not mixed with other incompatible waste streams.

Packaging: Place the solid compound in a clearly labeled, sealed container. The label should

include the chemical name ("SBI-797812"), the quantity, and any known hazards.
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Waste Collection: Arrange for pickup by your institution's hazardous waste management

service. Do not dispose of solid SBI-797812 in regular trash.

Disposal of SBI-797812 Solutions
Solutions of SBI-797812, typically prepared in solvents such as Dimethyl Sulfoxide (DMSO),

require careful handling for disposal.

Experimental Protocol for Disposal of Liquid Waste:

Waste Container: Use a designated, leak-proof container for halogenated or non-

halogenated solvent waste, as appropriate for the solvent used (e.g., DMSO solutions should

go into a non-halogenated solvent waste container).

Labeling: Clearly label the waste container with the contents, including the full chemical

name ("SBI-797812") and the solvent ("DMSO").

Collection: Store the sealed waste container in a designated satellite accumulation area until

it is collected by your institution's EHS department. Do not pour SBI-797812 solutions down

the drain.

Waste Type Disposal Container Key Instructions

Solid
Labeled, sealed chemical

waste container

Do not mix with other waste.

Label with chemical name and

quantity. Arrange for EHS

pickup.

Liquid (in DMSO)
Labeled, non-halogenated

solvent waste container

Do not dispose down the drain.

Ensure the container is

properly sealed and stored in a

designated accumulation area.

Decontamination of Labware
Glassware and other labware contaminated with SBI-797812 should be decontaminated before

reuse or disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15615070?utm_src=pdf-body
https://www.benchchem.com/product/b15615070?utm_src=pdf-body
https://www.benchchem.com/product/b15615070?utm_src=pdf-body
https://www.benchchem.com/product/b15615070?utm_src=pdf-body
https://www.benchchem.com/product/b15615070?utm_src=pdf-body
https://www.benchchem.com/product/b15615070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Decontamination:

Initial Rinse: Rinse the contaminated labware with a suitable solvent (e.g., ethanol or

acetone) to remove the majority of the compound. Collect this rinse as chemical waste.

Washing: Wash the rinsed labware with an appropriate laboratory detergent and water.

Final Rinse: Thoroughly rinse with deionized water.

Caption: Decision workflow for the proper disposal and decontamination of SBI-797812.

Disclaimer: The information provided here is for guidance purposes only and is based on

general laboratory safety principles. It is not a substitute for a formal safety assessment and the

specific requirements of your institution. Always consult your institution's Environmental Health

and Safety department for definitive disposal procedures.

To cite this document: BenchChem. [Proper Disposal of SBI-797812: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615070#sbi-797812-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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